Cas no 2097868-81-8 (4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide
• CAS No: 2097868-81-8
• MF: C₁₈H₂₀N₂O₅S₂
• MW: 408.491802215576
• CID: 5468361
• Update Time: 2025-06-14

4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• S-[4-(2,5-dioxopyrrolidin-1-yl)phenyl]-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)benzenesulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide

• Inchi： 1S/C18H20N2O5S2/c1-18(23,10-13-8-9-26-11-13)12-19-27(24,25)15-4-2-14(3-5-15)20-16(21)6-7-17(20)22/h2-5,8-9,11,19,23H,6-7,10,12H2,1H3
• InChI Key： KUMVJEAMOSTIII-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(NCC(C)(CC1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 408.08136409 g/mol
• Monoisotopic Mass: 408.08136409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 408.5
• XLogP3: 0.9
• Topological Polar Surface Area: 140

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide

Comprehensive Analysis of 4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide (CAS No. 2097868-81-8)

The compound 4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide (CAS No. 2097868-81-8) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene ring and a dioxopyrrolidinyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its sulfonamide functional group, which is known for its bioactivity.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by the need for new therapeutic agents. The thiophene component in this molecule is noteworthy, as thiophene derivatives are frequently explored for their pharmacological properties, including anti-inflammatory and antimicrobial effects. This compound’s hydroxypropyl side chain further enhances its solubility and bioavailability, making it a promising candidate for further study. Scientists are actively investigating its interactions with biological targets, leveraging advanced techniques like molecular docking and QSAR modeling.

One of the most searched questions in the field is: "What are the applications of sulfonamide derivatives in modern medicine?" This compound, with its dioxopyrrolidinyl and thiophene motifs, could provide answers. Its structural complexity allows for diverse binding capabilities, which is crucial for designing inhibitors or modulators of disease-related proteins. Additionally, the hydroxypropyl group may contribute to improved metabolic stability, a key factor in drug development.

From a synthetic chemistry perspective, the preparation of 4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and amine coupling. Researchers often optimize these processes to achieve higher yields and purity, which are critical for preclinical studies. The compound’s CAS No. 2097868-81-8 serves as a unique identifier, ensuring accurate referencing in academic and industrial databases.

Another trending topic in biochemical research is the exploration of heterocyclic compounds for their therapeutic potential. The thiophene ring in this molecule aligns with this trend, as heterocycles are known for their versatility in drug design. Moreover, the dioxopyrrolidinyl group may confer specific reactivity or binding affinity, making it a valuable scaffold for medicinal chemistry.

In conclusion, 4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide represents a fascinating area of research with broad implications for drug discovery. Its structural features, including the sulfonamide core and thiophene substitution, position it as a compound of significant interest. As the scientific community continues to explore its properties, this molecule may pave the way for innovative therapeutic solutions.